Cas no 65171-12-2 (4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-)

• Product Name: 4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-
• CAS No: 65171-12-2
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 3312158
• Update Time: 2025-04-21

4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-

• Inchi： 1S/C6H4F4N2/c1-11-4-2(7)5(9)12-6(10)3(4)8/h1H3,(H,11,12)
• InChI Key： XXVKPBPMLKVSRN-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=C(F)C(NC)=C1F

Computed Properties

• Exact Mass: 180.031
• Monoisotopic Mass: 180.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2